Cas no 102860-22-0 (Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-)

• Product Name: Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-
• CAS No: 102860-22-0
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 125310
• PubChem ID: 10955085
• Update Time: 2025-04-18

Benzene,(1,5-cyclohexadien-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-
• 2-(PHENYLSULFONYL)-1,3-CYCLOHEXADIENE
• cyclohexa-1,5-dien-1-ylsulfonylbenzene
• DTXSID60449678
• (1,5-cyclohexadien-1-ylsulfonyl)benzene
• SCHEMBL5502769
• 1-cyclohexa-1,5-dienylsulfonyl-benzene
• 102860-22-0

• Inchi： 1S/C12H12O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-5,7-10H,2,6H2
• InChI Key： VFNKGBTVDLBPBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CCCC=1)(=O)=O

Computed Properties

• Exact Mass: 220.05586
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.77500